Cas no 62489-80-9 (1,4-Benzenediol,2-chloro-, 4-acetate)

• Product Name: 1,4-Benzenediol,2-chloro-, 4-acetate
• CAS No: 62489-80-9
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 523973
• PubChem ID: 182339
• Update Time: 2025-04-19

1,4-Benzenediol,2-chloro-, 4-acetate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2-chloro-, 4-acetate
• (3-chloro-4-hydroxyphenyl) acetate

• Inchi： 1S/C8H7ClO3/c1-5(10)12-6-2-3-8(11)7(9)4-6/h2-4,11H,1H3
• InChI Key： BQJAOUDVLHKZQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC(C)=O)O

Computed Properties

• Exact Mass: 186.00841
• Monoisotopic Mass: 186.008372
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.357
• Boiling Point: 286.6°Cat760mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.558
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters